Cas no 139155-79-6 (1H-Indole-1-propanoic acid, 3-(3-nitrobenzoyl)-, ethyl ester)

• Product Name: 1H-Indole-1-propanoic acid, 3-(3-nitrobenzoyl)-, ethyl ester
• CAS No: 139155-79-6
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 1262498
• Update Time: 2024-08-04

1H-Indole-1-propanoic acid, 3-(3-nitrobenzoyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanoic acid, 3-(3-nitrobenzoyl)-, ethyl ester

• Inchi： 1S/C20H18N2O5/c1-2-27-19(23)10-11-21-13-17(16-8-3-4-9-18(16)21)20(24)14-6-5-7-15(12-14)22(25)26/h3-9,12-13H,2,10-11H2,1H3
• InChI Key： SKXOUWSGVVVQBY-UHFFFAOYSA-N
• SMILES： N1(CCC(OCC)=O)C2=C(C=CC=C2)C(C(=O)C2=CC=CC([N+]([O-])=O)=C2)=C1

Computed Properties

• Exact Mass: 366.12164

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 563.4±40.0 °C(Predicted)
• PSA: 91.44